molecular formula C16H12ClN3O3 B2961709 4-chloro-N-(5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide CAS No. 865285-74-1

4-chloro-N-(5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide

Cat. No. B2961709
CAS RN: 865285-74-1
M. Wt: 329.74
InChI Key: JJOJKYVTUFWHQE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-chloro-N-(5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Anticancer Potential

A study by Salahuddin et al. (2014) explored the synthesis of 1,3,4-oxadiazole derivatives for anticancer evaluation. These compounds, including variations similar to 4-chloro-N-(5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide, were tested in vitro for their anticancer activity against various cancer cell lines. One compound exhibited notable activity against a breast cancer cell line, suggesting potential anticancer applications for derivatives of 4-chloro-N-(5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide (Salahuddin, Shaharyar, Mazumder, & Ahsan, 2014).

Nematocidal Activity

Research conducted by Liu et al. (2022) focused on novel 1,2,4-oxadiazole derivatives, closely related to the chemical structure of interest, showing promising nematocidal activities against Bursaphelenchus xylophilus. This suggests potential agricultural applications in controlling nematode pests (Liu, Wang, Zhou, & Gan, 2022).

Antimicrobial Activities

A study by Bektaş et al. (2007) synthesized 1,3,4-oxadiazole derivatives, exhibiting good to moderate antimicrobial activities against various test microorganisms. This indicates the potential use of 4-chloro-N-(5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide derivatives in developing new antimicrobial agents (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).

Antidiabetic Screening

The research by Lalpara et al. (2021) on N-substituted dihydropyrimidine derivatives, related to the core structure of 4-chloro-N-(5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide, revealed in vitro antidiabetic activity. These findings open the door for the use of such compounds in the treatment or management of diabetes (Lalpara, Vachhani, Hadiyal, Goswami, & Dubal, 2021).

Antibacterial and Antifungal Applications

Compounds synthesized with the 1,3,4-oxadiazole moiety, such as those by Rai et al. (2009), displayed significant antibacterial activity against various bacterial strains, suggesting the potential of 4-chloro-N-(5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide derivatives in antibacterial applications (Rai, Narayanaswamy, Shashikanth, & Arunachalam, 2009).

properties

IUPAC Name

4-chloro-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H12ClN3O3/c1-22-13-5-3-2-4-12(13)15-19-20-16(23-15)18-14(21)10-6-8-11(17)9-7-10/h2-9H,1H3,(H,18,20,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JJOJKYVTUFWHQE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=CC=C1C2=NN=C(O2)NC(=O)C3=CC=C(C=C3)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H12ClN3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

329.74 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-chloro-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.